Cas no 122383-41-9 (2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI))
122383-41-9 structure
Product Name:2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI)
CAS No:122383-41-9
MF:C11H21NO3
MW:215.289343595505
CID:104513
PubChem ID:45094408
Update Time:2025-04-18
2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI)
- 122383-41-9
- (5R)-5-ethoxy-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]pyrrolidin-2-one
- (R)-5-Ethoxy-1-((S)-1-hydroxy-3-methylbutan-2-yl)pyrrolidin-2-one
- 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-,[R-(R*,S*)]-(9CI)
-
- Inchi: 1S/C11H21NO3/c1-4-15-11-6-5-10(14)12(11)9(7-13)8(2)3/h8-9,11,13H,4-7H2,1-3H3/t9-,11-/m1/s1
- InChI Key: JJKPKQHPJSHGLE-MWLCHTKSSA-N
- SMILES: O(CC)[C@@H]1CCC(N1[C@H](CO)C(C)C)=O
Computed Properties
- Exact Mass: 215.15200
- Monoisotopic Mass: 215.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 0.9
Experimental Properties
- PSA: 49.77000
- LogP: 0.92620
2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [R-(R*,S*)]- (9CI) Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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